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Compound Name: Tetrafluoroethane
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For Researchers, Scientists, and Drug Development Professionals

The phasing out of hydrofluorocarbons (HFCs) with high global warming potential (GWP), such
as R-134a, has necessitated the adoption of more environmentally friendly alternatives in
various refrigeration applications. This guide provides an objective comparison of the
performance of prominent R-134a alternatives, supported by experimental data, to assist
researchers, scientists, and drug development professionals in making informed decisions for
their critical temperature-control needs.

Overview of R-134a and its Alternatives

R-134a (1,1,1,2-Tetrafluoroethane) has been a widely used refrigerant due to its favorable
thermodynamic properties and non-ozone-depleting nature.[1][2][3] However, with a GWP of
1430, its environmental impact is significant.[1][2][3] The primary alternatives gaining traction
include hydrofluoroolefins (HFOs) like R-1234yf and R-1234ze, HFO/HFC blends such as R-
513A and R-450A, and natural refrigerants like CO2 (R-744).

The selection of an appropriate alternative depends on various factors, including cooling
capacity, energy efficiency, safety, and regulatory compliance. This guide will delve into the
guantitative performance of these alternatives and the experimental methodologies used to
evaluate them.

Comparative Performance Data
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The following tables summarize the key properties and performance metrics of R-134a and its
alternatives based on various experimental studies.

Table 1: Key Properties of R-134a and its Alternatives

ASHRAE

Refrigera GwWpP* Flammabi L.
Type ODP* Safety . Toxicity
nt (100-year) lity
Class?
R-134a HFC 0 1430[1][2]  A1[1] No Lower
Mildly
R-1234yf HFO 0 4[4][5] A2L[6][7] Lower
Flammable
R- Mildly
HFO 0 7[5] A2L[5] Lower
1234ze(E) Flammable
HFO/HFC
R-513A 0 631[1][8] A1[1][8] No Lower
Blend
HFO/HFC
R-450A 0 547[9] A1[9] No Lower
Blend
R-744
Natural 0 1[10][11] Al No Lower
(CO2)

10DP: Ozone Depletion Potential; GWP: Global Warming Potential 2As per ASHRAE Standard
34, 'A' denotes lower toxicity and '1' indicates no flame propagation. 'A2L" signifies lower
toxicity and mild flammability.[6][12][13][14]

Table 2: Comparative Experimental Performance Data

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.techtownforum.com/knowledge-base/equipment-appliances/hvac/what-is-r134a-refrigerant-replacement/
https://www.infraserv.com/en/services/facility-management/expertise/f-gas/refrigerant/specific-refrigerant/r-134a.html
https://www.techtownforum.com/knowledge-base/equipment-appliances/hvac/what-is-r134a-refrigerant-replacement/
https://www.researchgate.net/publication/241910274_Experimental_Performance_of_R-1234yf_and_R-1234ze_as_Drop-in_Replacements_for_R-134a_in_Domestic_Refrigerators
https://cold.world/know-how/alternatives-refrigerant-r134a
https://ozone.unep.org/system/files/documents/UPDATED-Factsheet_ASHRAE_English_20180625_printer-11X17.pdf
https://www.researchgate.net/figure/The-general-properties-of-R-134a-alternative-refrigerants-11_tbl1_352190439
https://cold.world/know-how/alternatives-refrigerant-r134a
https://cold.world/know-how/alternatives-refrigerant-r134a
https://www.techtownforum.com/knowledge-base/equipment-appliances/hvac/what-is-r134a-refrigerant-replacement/
https://cold.world/know-how/refrigerant-r513a-drop-alternative-r134a
https://www.techtownforum.com/knowledge-base/equipment-appliances/hvac/what-is-r134a-refrigerant-replacement/
https://cold.world/know-how/refrigerant-r513a-drop-alternative-r134a
https://www.embraco.com/wp-content/uploads/2019/11/ecn-extension-of-use-of-embraco-r134a-compressors-to-r450a-and-r513a.pdf
https://www.embraco.com/wp-content/uploads/2019/11/ecn-extension-of-use-of-embraco-r134a-compressors-to-r450a-and-r513a.pdf
https://www.intarcon.com/en/the-sustainable-future-of-refrigeration-why-r744-or-co2/
https://www.vitalis.ca/resources/heating-cooling-natural-refrigerants/why-r744-co2-benefits
https://ozone.unep.org/system/files/documents/UPDATED-Factsheet_ASHRAE_English_20180625_printer-11X17.pdf
https://codes.iccsafe.org/content/ASHRAE342019P1
https://refrigerantsensor.com/knowledge/ashrae-classification-of-refrigerants/
https://www.ashrae.org/file%20library/technical%20resources/bookstore/factsheet_ashrae_english_november2022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative
Check Availability & Pricing

) Energy
Cooling .
. L ) COP*vs. R- Consumpti Key
Refrigerant  Application  Capacity L
134a on vs. R- Findings
vs. R-134a
134a
A suitable
2.7% and _
) drop-in
1.3% higher
) ) replacement
Domestic o o in two ]
R-1234yf ) ) Similar Similar ) for R-134ain
Refrigeration different )
) domestic
refrigerators| _ ,
4 refrigeration.
[4]
Performance
is very close
to R-134a,
Mobile Air 4.0% 2.7% making it a
Conditioning lower[15] lower[15] viable
alternative in
this sector.
[15][16]
Lower cooling
capacit
16% and pacly
needs to be
] 5.4% lower in
Domestic ) addressed for
R-1234ze(E) ] ) Lower - two different )
Refrigeration ) it to be a
refrigerators| )
direct
4]
replacement.
[4]
R-513A Medium Similar[9][17] Similar[17] - An excellent
Temp. capacity and
Refrigeration efficiency
match for R-
134a,
suitable for
new systems
© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/publication/241910274_Experimental_Performance_of_R-1234yf_and_R-1234ze_as_Drop-in_Replacements_for_R-134a_in_Domestic_Refrigerators
https://www.researchgate.net/publication/241910274_Experimental_Performance_of_R-1234yf_and_R-1234ze_as_Drop-in_Replacements_for_R-134a_in_Domestic_Refrigerators
https://www.researchgate.net/publication/251667758_A_brief_performance_comparison_of_R1234yf_and_R134a_in_a_bench_tester_for_automobile_applications
https://www.researchgate.net/publication/251667758_A_brief_performance_comparison_of_R1234yf_and_R134a_in_a_bench_tester_for_automobile_applications
https://www.researchgate.net/publication/251667758_A_brief_performance_comparison_of_R1234yf_and_R134a_in_a_bench_tester_for_automobile_applications
https://ijariie.com/AdminUploadPdf/A_review_on_comparative_evaluation_of_R1234yf_as_alternate_refrigerant_to_R134a_in_mobile_air_conditioning_system_ijariie21766.pdf
https://www.researchgate.net/publication/241910274_Experimental_Performance_of_R-1234yf_and_R-1234ze_as_Drop-in_Replacements_for_R-134a_in_Domestic_Refrigerators
https://www.researchgate.net/publication/241910274_Experimental_Performance_of_R-1234yf_and_R-1234ze_as_Drop-in_Replacements_for_R-134a_in_Domestic_Refrigerators
https://www.embraco.com/wp-content/uploads/2019/11/ecn-extension-of-use-of-embraco-r134a-compressors-to-r450a-and-r513a.pdf
https://webapps.copeland.com/online-product-information/Publication/LaunchPDF?Index=AEB&PDF=2021ECT-19
https://webapps.copeland.com/online-product-information/Publication/LaunchPDF?Index=AEB&PDF=2021ECT-19
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211177?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

and retrofits.
[18]

Medium
R-450A Temp.

Refrigeration

~12-13%
lower[9][17]

Similar[17]

The reduction
in capacity
must be
considered
when
retrofitting.
[17]

Can be lower,

Overall
exergetic
performance
of R-134a
systems is
consistently
better than R-
744 systems

similar, or by 20% to
higher 44%.[19]
depending on However,
R-744 (CO2) Various - system with
design and optimized
ambient system
temperature[ design, CO2
10][19][20] can achieve
comparable
or better
efficiency,
especially in
colder
climates.[20]
[21]
1COP: Coefficient of Performance
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Experimental Protocols

The data presented in this guide is derived from various experimental studies. The general
methodologies employed in these studies are outlined below.

Vapor Compression Refrigeration System Test Rig

A common experimental setup involves a standard vapor compression refrigeration cycle.

o Components: The test rig typically consists of a compressor, a condenser, an expansion
valve, and an evaporator.[22]

 Instrumentation: To evaluate the performance of the refrigerants, the test rigs are
instrumented with sensors to measure:

o Temperature and pressure at various points in the cycle (compressor inlet/outlet,
condenser inlet/outlet, evaporator inlet/outlet).[22]

o Refrigerant mass flow rate, often measured with a Coriolis flow meter.[23]
o Power consumption of the compressor.[23]

e Procedure:

o

The system is first evacuated to remove any air or moisture.
o The refrigerant being tested is charged into the system to the desired amount.

o The system is operated under controlled conditions of evaporating and condensing
temperatures.

o Data from all sensors is recorded once the system reaches a steady state.

o The Coefficient of Performance (COP) is calculated as the ratio of the cooling capacity
(heat absorbed in the evaporator) to the power consumed by the compressor.

Calorimeter Testing

For precise measurement of cooling capacity, calorimeters are often used.
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o Methodology: The evaporator and condenser are placed in insulated chambers
(calorimeters). The heat exchange with the surrounding air is meticulously controlled and
measured.[23] This allows for a direct measurement of the refrigerating effect and the heat

rejected.

Visualization of Selection Logic

The choice of an R-134a alternative is a multi-faceted decision. The following diagram
illustrates a logical workflow for selecting a suitable replacement based on key criteria.

Start: Need R-134a Alternative

Is GWP < 150 a strict requirement?

Yes No
\ \

Is mild flammability (A2L) acceptable? Consider R-513A or R-450A

Yes l bo
\A
Consider R-1234yf or R-1234ze(E) Consider R-744 (CO2) Is a 'drop-in' or near 'drop-in' solution preferred?

Yes No
\4 \4
Is maintaining cooling capacity critical? R-744 requires significant system redesignj
Yes No
Y
R-513Ais a strong candidate R-450A may require system modification due to lower capacitq
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Caption: Decision workflow for selecting an R-134a alternative.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a generalized experimental workflow for comparing refrigerant
performance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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